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For Researchers, Scientists, and Drug Development Professionals

Introduction
ML315 is a potent and selective dual inhibitor of cdc2-like kinases (Clk) and dual-specificity

tyrosine-regulated kinases (Dyrk).[1][2] This small molecule has emerged as a valuable

chemical probe for investigating the cellular functions of these kinase families, which are

implicated in various physiological and pathological processes, including mRNA splicing, cell

cycle regulation, neuronal development, and oncogenesis.[1][3] ML315's cell permeability

makes it well-suited for use in a variety of cellular assays to elucidate the downstream effects

of Clk and Dyrk inhibition.[1][2] This document provides detailed application notes and

protocols for the use of ML315 in cellular assays, with a focus on determining optimal

concentrations and assessing cellular responses.

Data Presentation: Quantitative Summary of ML315
Activity
The following table summarizes the key quantitative data for ML315 based on biochemical

kinase assays. Cellular potency (e.g., EC50 for cell viability) will be cell-type dependent and

needs to be determined empirically using the protocols provided below.
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Target Kinase IC50 (nM) Reference

Clk1 68 [2]

Clk4 68 [2]

Clk2 231 [2]

Dyrk1A 282 [2]

Dyrk1B 1156 [2]

Note: The provided IC50 values are from in vitro kinase assays and represent the

concentration of ML315 required to inhibit the kinase activity by 50%. The optimal

concentration for cellular assays will likely be higher and should be determined experimentally

for each cell line and assay type.
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Caption: Inhibition of Clk/Dyrk kinases by ML315 disrupts the phosphorylation of SR proteins,

leading to altered pre-mRNA splicing and impacting various cellular processes.

Experimental Workflow for Determining Optimal ML315
Concentration
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Prepare Cell Culture
(e.g., SH-SY5Y, Cancer Cell Line)

Seed Cells in Microplate

Prepare ML315 Stock Solution
(e.g., 10 mM in DMSO)

Treat with Serial Dilutions of ML315
(e.g., 0.01 µM to 10 µM)
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(e.g., 24, 48, 72 hours)

Perform Cellular Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1193236?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3664191/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3664191/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3664191/
https://www.researchgate.net/publication/236636570_Small-molecule_pyrimidine_inhibitors_of_the_cdc2-like_Clk_and_dual_specificity_tyrosine_phosphorylation-regulated_Dyrk_kinases_Development_of_chemical_probe_ML315
https://www.mdpi.com/1422-0067/22/11/6047
https://www.benchchem.com/product/b1193236#ml315-optimal-concentration-for-cellular-assays
https://www.benchchem.com/product/b1193236#ml315-optimal-concentration-for-cellular-assays
https://www.benchchem.com/product/b1193236#ml315-optimal-concentration-for-cellular-assays
https://www.benchchem.com/product/b1193236#ml315-optimal-concentration-for-cellular-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193236?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

